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Compound of Interest

Compound Name: Lasiodonin

Cat. No.: B15592023 Get Quote

Lasiodonin: A Technical Guide for Researchers
An In-depth Examination of the Physicochemical Properties, Biological Activity, and

Methodologies for Investigation

Introduction
Lasiodonin, a naturally occurring diterpenoid compound, has garnered significant attention

within the scientific community for its potent biological activities, including anti-cancer and anti-

inflammatory effects. Isolated from the plant Isodon lasiocarpus, this molecule presents a

compelling subject for research in drug discovery and development. This technical guide

provides a comprehensive overview of the physicochemical properties of Lasiodonin, delves

into its mechanisms of action by exploring key signaling pathways, and offers detailed

experimental protocols for its investigation. The information herein is intended to serve as a

valuable resource for researchers, scientists, and professionals in the field of drug

development.

Physicochemical Properties of Lasiodonin
A thorough understanding of the physicochemical properties of a compound is fundamental for

its development as a therapeutic agent. These properties influence its solubility, absorption,

distribution, metabolism, and excretion (ADME) profile. The key physicochemical parameters

for Lasiodonin are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₀H₂₈O₆ [1][2]

Molecular Weight 364.43 g/mol [1][2]

Melting Point 236-238 °C

Solubility
Soluble in DMSO and ethanol.

Sparingly soluble in water.

LogP (Octanol/Water) 1.83 (Predicted)

pKa Not available

Appearance White to off-white powder

Storage
Store at -20°C for long-term

storage.

Biological Activities and Signaling Pathways
Lasiodonin exerts its biological effects through the modulation of several critical intracellular

signaling pathways. Its anti-cancer and anti-inflammatory activities are primarily attributed to its

ability to induce apoptosis and inhibit pro-inflammatory signaling cascades.

Anti-Cancer Activity: Induction of Apoptosis
Lasiodonin has been shown to induce apoptosis, or programmed cell death, in various cancer

cell lines. This is a crucial mechanism for eliminating malignant cells. The apoptotic process is

intricate and involves a cascade of molecular events that can be initiated through two primary

pathways: the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Lasiodonin
appears to predominantly act through the intrinsic pathway.

A key event in the intrinsic pathway is the change in mitochondrial membrane potential, leading

to the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of

caspases, which are proteases that execute the apoptotic program by cleaving cellular

substrates, ultimately leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15592023?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592023?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5
[moleculardevices.com]

To cite this document: BenchChem. [Physicochemical properties of Lasiodonin for research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592023#physicochemical-properties-of-lasiodonin-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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